BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: Solubility Profile &
Characterization of 1,3-Dimethyl-5-
hydroxyuracil[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil
CAS No.: 408335-42-2
Cat. No.: B3025583

Get Quote

Executive Summary & Chemical Identity[1][2][3]

1,3-Dimethyl-5-hydroxyuracil (5-OH-DMU) is a functionalized pyrimidine derivative often
encountered as a stable metabolite in the degradation pathways of purine alkaloids (e.g.,
caffeine, theophylline) or as a synthetic intermediate in the development of antiproliferative
agents.[1][2]

Unlike its parent compound uracil, the N1 and N3 methylation prevents tautomeric shifts at the
nitrogen centers, locking the molecule into a diketo form.[1] Consequently, the physicochemical
behavior of 5-OH-DMU is dominated exclusively by the ionization of the C5-hydroxyl group.[1]
[2] Understanding this specific ionization behavior is critical for accurate solubility profiling,
formulation, and chromatographic separation.[1][2]

Chemical Identifiers
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Parameter Detail

5-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-

IUPAC Name dione

Molecular Formula CeHsN20s3

Molecular Weight 156.14 g/mol

CAS Number 20406-86-4

SMILES CN1C=C(O)C(=O)N(C)C1=0

Physicochemical Profile

The solubility of 5-OH-DMU is not a static value; it is a dynamic equilibrium driven by solvent
polarity and pH.[1][2] The following data synthesizes predicted and experimental values to
establish a baseline for laboratory manipulation.

Key Properties Table[1][2]
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Property Value Context/Implication

High lattice energy indicates
) ) slow dissolution kinetics;
Melting Point 195-197 °C ) ) o
requires heating or agitation.[1]

[2]

The C5-OH is weakly acidic.[1]
o [2] Solubility increases
pKa (Acidic) 8.68 £ 0.20 (Pred.)[1][2][3] o
significantly at pH > 9.5 due to

ionization.[1][2]

Hydrophilic nature.[1][2]
Prefers aqueous/polar

LogP -0.8to-1.1 environments over non-polar
organic solvents (e.qg.,
Hexane).[1][2]

Limited donor capacity
H-Bond Donors 1 (C5-OH) compared to non-methylated
uracils.[1][2]

High affinity for protic solvents

H-Bond Acceptors 3
(Water, Methanol).[1][2]

Solubility Mechanism & Causality

The 1,3-dimethylation caps the nitrogen protons, removing the classic imide acidity found in
uracil.[1][2] Therefore, solubility manipulation relies entirely on the C5-hydroxyl group.[1][2]

 In Acidic/Neutral Media (pH < 7): The molecule remains neutral.[2] Solubility is governed by
dipole-dipole interactions and hydrogen bonding with the solvent.[1][2]

 In Basic Media (pH > 9): The C5-OH deprotonates to form the enolate anion.[1][2] This
charge delocalization across the pyrimidine ring drastically increases aqueous solubility.[1][2]

Visualization: Solubility Equilibrium
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The following diagram illustrates the pH-dependent ionization pathway that researchers must
exploit for purification or dissolution.
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Figure 1: The pH-dependent solubility switch.[1][2] At pH > pKa, the formation of the phenolate-
like anion drives mass transfer into the agqueous phase.[1][2]

Experimental Protocols

Protocol A: Saturation Shake-Flask Solubility
Determination

Purpose: To generate definitive solubility data (mg/mL) for 5-OH-DMU in a specific solvent
system.[1][2] This method is self-validating via time-point analysis.[1][2]

Reagents:

e 5-OH-DMU (Solid reference standard)[1][2]

o Target Solvent (e.g., PBS pH 7.4, Water, Methanol)[1]

e 0.45 pm Syringe Filter (PTFE for organics, Nylon for aqueous)[1]
Workflow:

o Excess Addition: Add 5-OH-DMU to 5 mL of solvent in a glass vial until undissolved solid
remains visible (supersaturation).

o Equilibration: Agitate at constant temperature (typically 25°C) for 24 hours.

o Validation Check: After 24h, verify solid is still present. If fully dissolved, add more solid and
repeat.[1][2]
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e Sampling: Withdraw 1 mL of supernatant.

 Filtration: Pass through a 0.45 um filter to remove micro-particulates.[1][2] Discard the first
200 pL of filtrate to account for filter adsorption.[1]

e Quantification: Analyze via HPLC (Protocol C).

Protocol B: pH-Dependent Purification
(Recrystallization)

Purpose: To purify crude 5-OH-DMU by exploiting the ionization switch.[1][2]

Dissolution: Suspend crude solid in water (10 mL/g).

lonization: Add 1M NaOH dropwise while stirring until pH reaches 10-11. The solution
should become clear as the anion forms.[1][2]

Filtration: Filter off any insoluble mechanical impurities while the solution is basic.[1][2]

Precipitation: Slowly add 1M HCI dropwise to the filtrate.
o Observation: As pH approaches 8.7, cloudiness will appear.[1][2]

o Endpoint: Continue to pH ~4.0 to ensure full protonation and maximum yield.[1][2]

Recovery: Cool to 4°C for 2 hours, then filter the precipitate and wash with ice-cold water.

Protocol C: HPLC Quantification Method

Purpose: Accurate detection of 5-OH-DMU in solubility samples.[1][2]
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Parameter Setting Rationale

C18 (e.g., Agilent Zorbax

) Standard stationary phase for
Column Eclipse Plus), 4.6 x 150 mm, 5

polar organics.[1][2]
um

) Low pH suppresses ionization
) 10 mM Ammonium Formate )
Mobile Phase A of the 5-OH, sharpening the

(pH 3.[1][2]5) peak [11[2]

Organic modifier for elution.[1]

[2]

Mobile Phase B Acetonitrile

High aqueous content required
Isocratic Ratio 95% A /5% B to retain the hydrophilic
analyte.[1][2]

Standard backpressure

Flow Rate 1.0 mL/min
management.[1][2]
) Lambda max for the uracil
Detection UV @ 268 nm
chromophore.[1][2]
) ] ] Expect early elution due to low
Retention Time ~3.5-5.0 min

LogP.[1][2]

Workflow Visualization

The following diagram outlines the decision matrix for selecting the correct solvent system
based on the intended application.
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DMSO (Stock 100mM) Water/MeOH (95:5) DMF or Pyridine
Dilute into media <0.5% Buffered pH 3-4 (For Acylation/Alkylation)

Click to download full resolution via product page
Figure 2: Solvent selection logic based on downstream experimental requirements.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Showing Compound 5-Hydroxyuracil (FDB007481) - FooDB [foodb.ca]

2. 1,3-Dimethyl-5-hydroxyuracil | C6H8N203 | CID 319989 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3.408335-42-2 CAS MSDS (1,3-DIMETHYL-5-HYDROXYURACIL) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Monograph: Solubility Profile &
Characterization of 1,3-Dimethyl-5-hydroxyuracil[1][2]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3025583/docs#technical-monograph-
solubility-profile-characterization-of-1-3-dimethyl-5-hydroxyuracil-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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